Cas no 2034569-87-2 (5-chloro-2-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034569-87-2
• MF: C₁₇H₁₇ClN₄O₃S
• MW: 392.859881162643
• CID: 6389281
• PubChem ID: 122162697
• Update Time: 2025-05-24

5-chloro-2-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• 2034569-87-2
• 5-chloro-2-methoxy-N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]benzenesulfonamide
• AKOS032469253
• F6573-0467
• 5-chloro-2-methoxy-N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzenesulfonamide
• 5-chloro-2-methoxy-N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C17H17ClN4O3S/c1-22-15(7-8-20-22)14-5-3-12(10-19-14)11-21-26(23,24)17-9-13(18)4-6-16(17)25-2/h3-10,21H,11H2,1-2H3
• InChI Key： PGGFVNZTIMIKOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NCC1=CN=C(C=C1)C1=CC=NN1C)(=O)=O)OC

Computed Properties

• Exact Mass: 392.0709893g/mol
• Monoisotopic Mass: 392.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.5Ų

Additional information on 5-chloro-2-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 5-chloro-2-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 2034569-87-2)

The compound 5-chloro-2-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 2034569-87-2) is a sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole and pyridine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The 5-chloro-2-methoxy substitution pattern in this compound is notable for enhancing its binding affinity and selectivity. This characteristic aligns with current trends in precision medicine, where small-molecule inhibitors are designed to interact with high specificity. The inclusion of a 1-methyl-1H-pyrazol-5-yl group further diversifies its potential interactions, making it a candidate for further exploration in kinase inhibition or GPCR modulation.

The synthesis and characterization of CAS No. 2034569-87-2 involve advanced organic chemistry techniques, including cross-coupling reactions and spectroscopic analysis. Its molecular weight and logP values suggest favorable pharmacokinetic properties, a critical factor in drug development. This has led to increased interest in its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, a hot topic in pharmaceutical research. Researchers are also investigating its potential as a bioisostere for existing drugs, which could improve efficacy or reduce side effects.

From an agrochemical perspective, the pyridine-sulfonamide backbone of this compound offers promise in developing new herbicides or pesticides. Its structural features may interfere with essential metabolic pathways in pests, providing an eco-friendly alternative to traditional chemicals. This aligns with the growing focus on sustainable agriculture and reduced environmental impact, a key concern among modern consumers and regulators.

In the context of AI-driven drug discovery, 5-chloro-2-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide represents an exciting case study. Computational models can predict its interactions with biological targets, accelerating the identification of potential applications. This approach is gaining traction as it reduces the time and cost associated with traditional methods. Additionally, its structural complexity makes it a valuable benchmark for validating new algorithms in cheminformatics.

The compound's patent landscape is another area of interest. With the rise of intellectual property disputes in the pharmaceutical industry, understanding the legal status of CAS No. 2034569-87-2 is crucial for companies aiming to commercialize related products. Recent publications suggest ongoing research into its derivatives, indicating a vibrant field of innovation.

In summary, 5-chloro-2-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide is a multifaceted compound with broad applicability. Its relevance to drug discovery, agrochemical development, and computational chemistry positions it as a key player in advancing scientific and industrial progress. As research continues, its potential to address unmet needs in healthcare and agriculture will likely expand, making it a compound worth watching in the coming years.